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Compound of Interest

Compound Name: Glycine-13C2,15N,d2

Cat. No.: B12056177 Get Quote

Essential Safety and Handling Guide for Glycine-
13C2,15N,d2
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Glycine-13C2,15N,d2. The following

procedures are designed to ensure the safe handling, use, and disposal of this isotopically

labeled compound in a laboratory setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While Glycine itself is not classified as a hazardous substance under the Globally Harmonized

System (GHS), it is prudent to handle the isotopically labeled powdered form with care to

minimize exposure and prevent contamination.[1][2] The primary risks are associated with the

inhalation of dust and eye or skin contact.[2][3]

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection Nitrile gloves.
Protects against skin contact

and potential irritation.

Eye & Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Prevents eye irritation from

airborne powder.

Respiratory Protection
NIOSH-approved N95 or

higher particulate respirator.

Recommended when handling

the powder outside of a

chemical fume hood or if dust

generation is likely, to prevent

respiratory tract irritation.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling Glycine-13C2,15N,d2 from

receipt to use in experiments.

1. Preparation and Area Designation:

Designate a specific, clean, and uncluttered area for handling the compound, preferably

within a chemical fume hood to minimize dust dispersion.

Ensure an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and PPE before handling the compound.

2. Personal Protective Equipment (PPE) Donning Sequence:

Put on the lab coat, ensuring it is fully buttoned.

If required, put on the respiratory protection.

Don eye and face protection.
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Finally, put on nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

3. Handling the Compound:

Carefully open the container to avoid creating airborne dust.

Use a spatula or other appropriate tool to weigh and transfer the powder.

If working on an open bench, handle the material gently to prevent it from becoming

airborne.

Close the container tightly after use.

4. Post-Handling:

Clean the work area with a damp cloth or a vacuum with a HEPA filter to collect any residual

powder. Avoid dry sweeping, which can generate dust.

Remove PPE in the reverse order of donning, being careful to avoid contaminating skin or

clothing.

Dispose of contaminated gloves and any disposable PPE in a designated waste container.

Wash hands thoroughly with soap and water after removing gloves.

III. Disposal Plan
Proper disposal is crucial to maintain a safe laboratory environment and comply with

regulations.

Table 2: Disposal Guidelines for Glycine-13C2,15N,d2
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Waste Type Container Disposal Procedure

Solid Waste

A clearly labeled, sealed

container (e.g., a screw-cap

bottle or a sealable bag)

marked "Hazardous Waste"

and "Glycine-13C2,15N,d2

Waste".

Collect all solid waste,

including contaminated PPE

and weighing papers. Do not

mix with other chemical waste

streams unless compatibility is

known. Store in a designated

waste accumulation area.

Liquid Waste

A leak-proof, screw-cap bottle,

clearly labeled as "Hazardous

Waste" and with the full

chemical name.

For solutions containing the

compound, collect in a

suitable, sealed container.

Empty Containers Original container.

Handle uncleaned containers

as you would the product itself.

Rinse the container with a

suitable solvent, and collect

the rinsate as liquid waste.

Final Disposal -

All waste must be disposed of

in accordance with local, state,

and federal regulations.

Contact your institution's

Environmental Health and

Safety (EHS) department to

arrange for pickup and

disposal.

IV. Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points in the safe handling and use

of Glycine-13C2,15N,d2.
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Workflow for Handling Glycine-13C2,15N,d2
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Caption: Workflow for PPE selection, use, and disposal when handling Glycine-13C2,15N,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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